2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline

• IUPAC Name: 2-methoxy-4-methyl-3-phenyl-3,3a,9,9a-tetrahydropyrrolo[2,3-b]quinoxaline
• InChI: InChI=1S/C18H19N3O/c1-21-14-11-7-6-10-13(14)19-17-16(21)15(18(20-17)22-2)12-8-4-3-5-9-12/h3-11,15-17,19H,1-2H3
• InChI Key: KESBYWNFDZROSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2C(C(=NC2NC3=CC=CC=C31)OC)C4=CC=CC=C4
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline, also known as PQQ, is a redox cofactor that is found in a variety of bacteria, plants, and animals. PQQ has been shown to have a variety of physiological and biochemical effects, including antioxidant activity, neuroprotection, and the ability to stimulate mitochondrial biogenesis. In

Mechanism of Action

The mechanism of action of 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline is not fully understood, but it is thought to act as a redox cofactor. 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline can accept and donate electrons, which allows it to participate in redox reactions. 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has also been shown to activate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has a variety of biochemical and physiological effects. Studies have shown that 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline can increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which can protect cells from oxidative stress. 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has also been shown to increase the production of ATP and stimulate mitochondrial biogenesis, which can improve cellular energy metabolism. Additionally, 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has been shown to have anti-inflammatory effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline in lab experiments is its ability to stimulate mitochondrial biogenesis, which can be useful for studying cellular energy metabolism. 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline also has antioxidant activity, which can protect cells from oxidative stress. However, one limitation of using 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline in lab experiments is its high cost, which may limit its use in some studies.

Future Directions

There are several future directions for research on 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline. One area of interest is the potential use of 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline and its effects on cellular signaling pathways. Finally, there is a need for more studies on the safety and efficacy of 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline in humans.

Synthesis Methods

The synthesis of 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline is a complex process that involves several steps. The most common method for synthesizing 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline involves the use of 2,5-dimethoxybenzaldehyde and 2-aminopyridine as starting materials. The reaction is catalyzed by a palladium catalyst, and the final product is purified using chromatography. Other methods for synthesizing 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline include the use of 2,5-dimethoxybenzylamine and 2,3-dichloropyridine as starting materials.

Scientific Research Applications

2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has antioxidant activity and can protect cells from oxidative stress. 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 2-methoxy-4-methyl-3-phenyl-3a,4,9,9a-tetrahydro-3H-pyrrolo[2,3-b]quinoxaline has been shown to stimulate mitochondrial biogenesis, which may have implications for the treatment of metabolic disorders.